Cas no 1935602-44-0 (2-(But-2-ynyloxy)nicotinic acid)

• Product Name: 2-(But-2-ynyloxy)nicotinic acid
• CAS No: 1935602-44-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD28976406
• CID: 4709816
• Update Time: 2025-06-16

2-(But-2-ynyloxy)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(But-2-ynyloxy)nicotinic acid

• MDL： MFCD28976406
• Inchi： 1S/C10H9NO3/c1-2-3-7-14-9-8(10(12)13)5-4-6-11-9/h4-6H,7H2,1H3,(H,12,13)
• InChI Key： UAEDLMJELRPGCC-UHFFFAOYSA-N
• SMILES： O(CC#CC)C1C(C(=O)O)=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Topological Polar Surface Area: 59.4

Additional information on 2-(But-2-ynyloxy)nicotinic acid

Professional Introduction to 2-(But-2-ynyloxy)nicotinic Acid (CAS No. 1935602-44-0)

2-(But-2-ynyloxy)nicotinic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 1935602-44-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. Its molecular structure combines a nicotinic acid moiety with a butynyl ether group, which endows it with distinct chemical properties and potential biological activities.

The< strong>nicotinic acid component of 2-(But-2-ynyloxy)nicotinic acid is well-known for its role in metabolic regulation and cardiovascular health. Nicotinic acid, also known as Niacin, is a precursor to nicotinamide adenine dinucleotide (NAD), a crucial coenzyme involved in numerous cellular processes. The addition of a< strong>butynyl-oxy group to the nicotinic acid backbone introduces new reactivity and functionality, making it an attractive scaffold for medicinal chemistry interventions.

In recent years, there has been a surge in research focused on the development of derivatives of nicotinic acid for their potential applications in treating various diseases. The< strong>butynyl-oxy moiety in 2-(But-2-ynyloxy)nicotinic acid allows for further chemical modifications, enabling the synthesis of a diverse array of analogs with tailored biological properties. These modifications can be strategically designed to enhance binding affinity, improve pharmacokinetic profiles, or target specific enzymatic pathways.

One of the most compelling aspects of 2-(But-2-ynyloxy)nicotinic acid is its potential as an intermediate in the synthesis of bioactive molecules. The presence of both an alkyne and an ester functionality provides multiple points for chemical intervention, allowing researchers to explore various structural modifications. For instance, the alkyne group can be used for cross-coupling reactions, such as Suzuki or Heck couplings, to introduce aryl or heteroaryl groups into the molecule. This versatility makes it a valuable building block for constructing complex drug candidates.

The< strong>nicotinic acid moiety itself has been extensively studied for its role in modulating inflammatory responses and cholesterol metabolism. Preclinical studies have demonstrated that nicotinic acid derivatives can inhibit the production of pro-inflammatory cytokines and enhance high-density lipoprotein (HDL) cholesterol levels. These effects make them promising candidates for the treatment of cardiovascular diseases and inflammatory disorders. The introduction of the< strong>butynyl-oxy group into this framework may further enhance these properties by improving solubility or altering metabolic stability.

In the realm of drug discovery, 2-(But-2-ynyloxy)nicotinic acid represents a novel approach to leveraging existing pharmacophores while introducing new chemical entities. The combination of nicotinic acid and butynyl ether functionalities creates a unique profile that may exhibit synergistic effects when combined with other therapeutic agents. This approach aligns with the growing trend in medicinal chemistry towards designing multifunctional compounds that can address complex pathological mechanisms.

The synthetic accessibility of 2-(But-2-ynyloxy)nicotinic acid also contributes to its appeal as a research tool and potential drug candidate. The compound can be synthesized through well-established organic reactions, such as esterification and alkylation, making it relatively straightforward to produce in laboratory settings. This accessibility allows researchers to rapidly screen derivatives and optimize lead structures without significant synthetic challenges.

Recent advancements in computational chemistry have further enhanced the utility of 2-(But-2-ynyloxy)nicotinic acid in drug development. Molecular modeling techniques can be employed to predict binding interactions between this compound and biological targets, providing insights into its potential mechanism of action. These computational studies can guide experimental efforts by identifying key structural features that contribute to biological activity, thereby accelerating the discovery process.

The< strong>CAS No. 1935602-44-0 designation ensures that researchers have a standardized reference for this compound, facilitating accurate documentation and communication in scientific literature. This standardized identification is crucial for reproducibility in research and for regulatory submissions when exploring clinical applications.

The future prospects for 2-(But-2-ynyloxy)nicotinic acid are promising, with ongoing research exploring its potential in various therapeutic areas. Its unique structural features make it a versatile scaffold for developing novel drugs targeting inflammation, metabolism, and potentially other disease pathways. As our understanding of biological systems continues to evolve, compounds like 2-(But-2-ynyloxy)nicotinic acid will play an increasingly important role in advancing therapeutic strategies.